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Compound of Interest

Compound Name: 2-benzoyl-N-ethylbenzamide

Cat. No.: B15348172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling of 2-
benzoyl-N-ethylbenzamide. Due to the limited availability of specific safety data for this

compound, this guide extrapolates information from structurally related molecules, including

benzophenones and N-substituted benzamides, and incorporates principles of predictive

toxicology. All procedures should be conducted with rigorous adherence to laboratory safety

standards.

Physicochemical and Toxicological Properties
While specific experimental data for 2-benzoyl-N-ethylbenzamide is scarce, the following

tables summarize known properties of related compounds to provide an estimated safety

profile.

Table 1: Physicochemical Properties of Related Compounds
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Property N-Ethylbenzamide Benzophenone
2-Benzoyl-N,N-
diethylbenzamide

Molecular Formula C₉H₁₁NO C₁₃H₁₀O C₁₈H₁₉NO₂

Molecular Weight 149.19 g/mol 182.22 g/mol 281.35 g/mol

Melting Point 68-70 °C 48.5 °C 76-77 °C[1]

Boiling Point 298.6 °C (predicted) 305.4 °C Not available

Solubility
Soluble in ethanol,

ether

Insoluble in water;

soluble in organic

solvents

Soluble in acetone,

ethanol, diethyl ether,

dichloromethane[1]

Table 2: Toxicological Data for Structurally Similar Compounds

Hazard N-Ethylbenzamide Benzophenone
General
Benzamides

Acute Oral Toxicity No data available
LD50 (rat) > 10,000

mg/kg

Harmful if

swallowed[2]

Skin

Corrosion/Irritation

May cause skin

irritation
Mild skin irritation

May cause skin

irritation[2]

Serious Eye

Damage/Irritation

May cause eye

irritation

Causes serious eye

irritation

Causes serious eye

irritation[2]

Carcinogenicity No data available

IARC Group 2B

(Possibly carcinogenic

to humans)

Suspected of causing

genetic defects[2]

Specific Target Organ

Toxicity

May cause respiratory

irritation

May cause respiratory

irritation

May cause respiratory

irritation[2]

Note: The toxicological data presented is for related compounds and should be used as a

precautionary guide. The actual toxicity of 2-benzoyl-N-ethylbenzamide has not been

determined.
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Hazard Identification and Precautionary Measures
Based on the data from related compounds, 2-benzoyl-N-ethylbenzamide should be handled

as a potentially hazardous substance.

Potential Hazards:

Harmful if swallowed.

May cause skin and eye irritation.

May cause respiratory irritation.

Potential for long-term health effects due to the benzophenone moiety (possible carcinogen).

Recommended Precautionary Measures:

Engineering Controls: Work in a well-ventilated laboratory, preferably within a chemical fume

hood, especially when handling the powder form or during synthesis.

Personal Protective Equipment (PPE):

Wear chemical safety goggles and a face shield.

Wear a lab coat and long pants.

Wear nitrile or neoprene gloves. Inspect gloves before use and change them frequently.

If handling large quantities or if there is a risk of aerosolization, use a respirator with an

appropriate cartridge.

Hygiene Practices: Avoid inhalation of dust or vapors. Avoid contact with skin and eyes. Do

not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.

Experimental Protocols
The following is a general experimental protocol for the synthesis of 2-benzoyl-N-
ethylbenzamide from 2-benzoylbenzoic acid and ethylamine. This procedure is based on
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standard amidation reactions.

Synthesis of 2-Benzoyl-N-ethylbenzamide
Materials:

2-Benzoylbenzoic acid

Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

Ethylamine (solution in a suitable solvent, e.g., THF or as a gas)

Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

Triethylamine (Et₃N) or other non-nucleophilic base

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard laboratory glassware and equipment (round-bottom flasks, condensers, dropping

funnels, magnetic stirrer, etc.)

Procedure:

Acid Chloride Formation:

In a fume hood, dissolve 2-benzoylbenzoic acid in anhydrous DCM.

Slowly add thionyl chloride (or oxalyl chloride) dropwise at 0 °C (ice bath).

Allow the reaction to warm to room temperature and then reflux for 2-4 hours, or until the

evolution of gas ceases.

Remove the solvent and excess reagent under reduced pressure to obtain the crude 2-

benzoylbenzoyl chloride.
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Amidation:

Dissolve the crude acid chloride in anhydrous DCM.

In a separate flask, dissolve ethylamine and triethylamine in anhydrous DCM.

Slowly add the acid chloride solution to the ethylamine solution at 0 °C.

Allow the reaction mixture to stir at room temperature for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up and Purification:

Quench the reaction with water.

Wash the organic layer sequentially with saturated NaHCO₃ solution and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter and concentrate the solution under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel or by recrystallization

from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes).

Visualizations
Synthesis Workflow
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Starting Materials

Reaction Steps Work-up & Purification

2-Benzoylbenzoic Acid

Acid Chloride Formation
(Reflux in DCM)

Thionyl Chloride

Ethylamine

Amidation
(0 °C to RT in DCM)

Triethylamine

DCM Quench with Water Wash with NaHCO3
and Brine Dry with MgSO4 Column Chromatography

or Recrystallization 2-Benzoyl-N-ethylbenzamide

Click to download full resolution via product page

Caption: Synthetic workflow for 2-benzoyl-N-ethylbenzamide.

Safe Handling Workflow
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1. Conduct Risk Assessment
(Review SDS of reactants, identify hazards)

2. Select Appropriate PPE
(Goggles, gloves, lab coat)

3. Use Engineering Controls
(Chemical fume hood)

4. Handle Chemicals Safely
(Weigh/dispense in hood, avoid inhalation)

5. Monitor Reaction
(Follow established protocol)

6. Safe Work-up
(Quench carefully, handle waste)

7. Decontaminate Work Area
(Clean spills, wipe surfaces)

8. Dispose of Waste Properly
(Segregate chemical waste)

Click to download full resolution via product page

Caption: General safe handling workflow for laboratory synthesis.

Spill and Emergency Procedures
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Small Spills:

For solid spills, carefully sweep up the material to avoid raising dust. Place in a sealed

container for disposal.

For solutions, absorb the spill with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills:

Evacuate the area and prevent entry.

Alert laboratory personnel and the institutional safety officer.

If safe to do so, contain the spill to prevent it from spreading.

Allow trained personnel in appropriate PPE to clean up the spill.

First Aid:

Skin Contact: Immediately wash the affected area with copious amounts of soap and

water for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.
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Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not dispose of down the drain.

This guide is intended to provide a starting point for the safe handling of 2-benzoyl-N-
ethylbenzamide. Researchers are strongly encouraged to consult institutional safety

guidelines and to perform a thorough risk assessment before beginning any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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